![molecular formula C16H14ClNO3 B2387237 N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide CAS No. 303795-40-6](/img/structure/B2387237.png)
N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide
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Description
N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C16H14ClNO3 and its molecular weight is 303.74. The purity is usually 95%.
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Scientific Research Applications
Synthetic Organic Chemistry
Research in synthetic organic chemistry, particularly involving the N-Ar (nitrogen-aryl) axis, highlights the development of chemoselective N-acylation reagents. These studies focus on creating compounds with better selectivity and reactivity, which are essential for designing more efficient synthetic pathways in organic chemistry. This includes the development of various N-acetyl and N-benzoyl compounds that exhibit improved chemoselectivity compared to current reagents. Such advancements could potentially apply to the synthesis and functionalization of compounds like "N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide" for specific scientific applications (Kondo & Murakami, 2001).
Chlorophenols in Environmental Science
The review on chlorophenols and their presence in municipal solid waste incineration sheds light on the environmental impact of chlorinated compounds. It discusses their role as precursors to dioxins and their toxic effects on aquatic life. While "this compound" is not directly addressed, understanding the behavior and impact of chlorophenols can inform environmental risk assessments and the development of safer chemical processes (Peng et al., 2016).
Herbicide Toxicity and Environmental Impact
The scientometric review on 2,4-D herbicide toxicity emphasizes the environmental and toxicological aspects of chlorophenoxy herbicides, highlighting the importance of studying the effects and degradation pathways of such compounds. Insights from this research can contribute to a better understanding of the environmental behavior of related compounds, including their toxicity and degradation mechanisms, which is crucial for developing environmentally friendly chemicals and assessing their long-term impact (Zuanazzi et al., 2020).
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO3/c1-11(19)12-3-2-4-14(9-12)18-16(20)10-21-15-7-5-13(17)6-8-15/h2-9H,10H2,1H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NELKGAQQVOGJFD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.